Cas no 82056-04-0 (Dibenzo[b,e][1,4]dioxindiol,trichloro- (9CI))

• Product name: Dibenzo[b,e][1,4]dioxindiol,trichloro- (9CI)
• CAS No: 82056-04-0
• MF: C₁₂H₅O₄Cl₃
• MW: 319.5247
• CID: 732320
• PubChem ID: 186247

Dibenzo[b,e][1,4]dioxindiol,trichloro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,e][1,4]dioxindiol,trichloro- (9CI)
• 3,4,6-trichlorodibenzo-p-dioxin-1,2-diol
• trichlorodihydroxydibenzo-p-dioxin
• 82056-04-0
• 3,4,6-trichlorooxanthrene-1,2-diol
• DTXSID80231552

• Inchi： InChI=1S/C12H5Cl3O4/c13-4-2-1-3-5-10(4)19-11-7(15)6(14)8(16)9(17)12(11)18-5/h1-3,16-17H
• InChI Key： BXJZLVMFLVLGBO-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C(=C1)Cl)OC3=C(O2)C(=C(C(=C3Cl)Cl)O)O

Computed Properties

• Exact Mass: 317.925342g/mol
• Monoisotopic Mass: 317.925342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.9Ų
• XLogP3: 4.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Dibenzo-p-dioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Benzo-p-dioxins Dibenzo-p-dioxins